1-(3,4-Dimethoxyphenyl)hexan-1-one

• IUPAC Name: 1-(3,4-dimethoxyphenyl)hexan-1-one
• InChI: InChI=1S/C14H20O3/c1-4-5-6-7-12(15)11-8-9-13(16-2)14(10-11)17-3/h8-10H,4-7H2,1-3H3
• InChI Key: XEXMVMPOEXDLQP-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC(=O)C1=CC(=C(C=C1)OC)OC
• Molecular Formula: C14H20O3
• DSSTOX Substance ID: DTXSID00512234
• Molecular Weight: 236.31 g/mol
• CAS No.: 52375-87-8

Description

1-(3,4-Dimethoxyphenyl)hexan-1-one is a useful research compound. Its molecular formula is C14H20O3 and its molecular weight is 236.31 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Photochromic and Fluorescent Properties : A study by Yagi and Irie (2003) in "Chemistry Letters" explored the photochromic and fluorescent properties of a diarylethene dimer connected with a diyne 1 (O–O) which is related to "1-(3,4-Dimethoxyphenyl)hexan-1-one". They found that upon irradiation, the compound exhibited a color change and emitted red fluorescence, indicating its potential use in photoresponsive materials (Yagi & Irie, 2003).

• Kinetics Study of Oxidation : Nie et al. (2014) in the "Chemical Engineering Journal" investigated the kinetics of oxidation of 1-(3,4-Dimethoxyphenyl)ethanol, a model compound related to "this compound". They proposed a reaction mechanism and established an overall second-order rate equation, which could be significant in understanding the oxidative behavior of related compounds (Nie et al., 2014).

• Anti-Inflammatory Effect : Ozaki, Kawahara, and Harada (1991) in "Chemical & Pharmaceutical Bulletin" examined the anti-inflammatory effect of Zingiber cassumunar Roxb. and its active principles, including compounds structurally related to "this compound". They identified that these compounds exhibited significant anti-inflammatory and analgesic activities (Ozaki, Kawahara, & Harada, 1991).

• Synthesis and X-Ray Structure Analysis : Irngartinger and Skipinski (1999) in the "European Journal of Organic Chemistry" conducted a study on the synthesis and X-ray structure analysis of substituted 1,6-bis(2,5-dimethoxyphenyl)hexa-2,4-diynes, which are structurally related to "this compound". They explored the molecular structures and photochemical properties, contributing to the understanding of the photophysical behavior of similar compounds (Irngartinger & Skipinski, 1999).